Cas no 1417569-74-4 (2-(3-Methoxy-4-nitro-1H-pyrazol-1-yl)ethylamine Hydrochloride)

2-(3-Methoxy-4-nitro-1H-pyrazol-1-yl)ethylamine Hydrochloride Chemical and Physical Properties
Names and Identifiers
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- [2-(3-methoxy-4-nitro-1H-pyrazol-1-yl)ethyl]amine hydrochloride
- 2-(3-Methoxy-4-nitro-1H-pyrazol-1-yl)ethanamine hydrochloride
- 2-(3-Methoxy-4-nitro-1H-pyrazol-1-yl)ethylamine Hydrochloride
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- MDL: MFCD22421969
- Inchi: 1S/C6H10N4O3.ClH/c1-13-6-5(10(11)12)4-9(8-6)3-2-7;/h4H,2-3,7H2,1H3;1H
- InChI Key: RLQOXKOFFDHNSS-UHFFFAOYSA-N
- SMILES: Cl.O(C)C1C(=CN(CCN)N=1)[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 183
- Topological Polar Surface Area: 98.9
2-(3-Methoxy-4-nitro-1H-pyrazol-1-yl)ethylamine Hydrochloride Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
abcr | AB412899-500 mg |
[2-(3-Methoxy-4-nitro-1H-pyrazol-1-yl)ethyl]amine hydrochloride |
1417569-74-4 | 500MG |
€313.80 | 2023-02-03 | ||
abcr | AB412899-500mg |
[2-(3-Methoxy-4-nitro-1H-pyrazol-1-yl)ethyl]amine hydrochloride; . |
1417569-74-4 | 500mg |
€333.00 | 2025-02-27 | ||
abcr | AB412899-1 g |
[2-(3-Methoxy-4-nitro-1H-pyrazol-1-yl)ethyl]amine hydrochloride |
1417569-74-4 | 1g |
€406.00 | 2023-04-24 | ||
Enamine | EN300-762696-0.25g |
2-(3-methoxy-4-nitro-1H-pyrazol-1-yl)ethan-1-amine hydrochloride |
1417569-74-4 | 95.0% | 0.25g |
$347.0 | 2025-02-24 | |
Enamine | EN300-762696-10.0g |
2-(3-methoxy-4-nitro-1H-pyrazol-1-yl)ethan-1-amine hydrochloride |
1417569-74-4 | 95.0% | 10.0g |
$3007.0 | 2025-02-24 | |
Aaron | AR00JEVG-250mg |
[2-(3-Methoxy-4-nitro-1H-pyrazol-1-yl)ethyl]amine hydrochloride |
1417569-74-4 | 95% | 250mg |
$503.00 | 2025-02-14 | |
1PlusChem | 1P00JEN4-5g |
[2-(3-methoxy-4-nitro-1H-pyrazol-1-yl)ethyl]amine hydrochloride |
1417569-74-4 | 95% | 5g |
$2569.00 | 2023-12-21 | |
Ambeed | A767265-1g |
[2-(3-MEthoxy-4-nitro-1h-pyrazol-1-yl)ethyl]amine hydrochloride |
1417569-74-4 | 95% | 1g |
$268.0 | 2024-04-23 | |
Aaron | AR00JEVG-10g |
[2-(3-methoxy-4-nitro-1H-pyrazol-1-yl)ethyl]amine hydrochloride |
1417569-74-4 | 95% | 10g |
$4160.00 | 2023-12-16 | |
A2B Chem LLC | AJ04640-50mg |
[2-(3-Methoxy-4-nitro-1h-pyrazol-1-yl)ethyl]amine hydrochloride |
1417569-74-4 | 95% | 50mg |
$206.00 | 2024-04-20 |
2-(3-Methoxy-4-nitro-1H-pyrazol-1-yl)ethylamine Hydrochloride Related Literature
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Yu Zhang,Jérémy R. Rouxel,Jochen Autschbach,Niranjan Govind,Shaul Mukamel Chem. Sci., 2017,8, 5969-5978
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Haroldo C. Da Silva,Anna N. R. Da Silva,Theo L. S. Da Rocha,Isabel S. Hernandes,Hélio F. Dos Santos,Wagner B. De Almeida New J. Chem., 2020,44, 17391-17404
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Bin Hai,Binqi Wang,Min Yu RSC Adv., 2021,11, 14710-14716
Additional information on 2-(3-Methoxy-4-nitro-1H-pyrazol-1-yl)ethylamine Hydrochloride
Comprehensive Overview of 2-(3-Methoxy-4-nitro-1H-pyrazol-1-yl)ethylamine Hydrochloride (CAS No. 1417569-74-4)
2-(3-Methoxy-4-nitro-1H-pyrazol-1-yl)ethylamine Hydrochloride (CAS No. 1417569-74-4) is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrazole core and nitro functional group, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a methoxy substituent and an ethylamine hydrochloride side chain, makes it particularly valuable for designing targeted therapies and advanced materials.
In recent years, the demand for pyrazole derivatives has surged due to their broad applications in drug discovery and crop protection. Researchers are increasingly exploring compounds like 2-(3-Methoxy-4-nitro-1H-pyrazol-1-yl)ethylamine Hydrochloride for their potential in modulating enzyme activity and receptor interactions. The nitro group in this compound is often a focal point for structural optimization, as it can influence both reactivity and binding affinity. This aligns with current trends in fragment-based drug design and precision agriculture, where tailored molecules are essential for efficacy and sustainability.
The synthesis and characterization of CAS No. 1417569-74-4 involve advanced techniques such as NMR spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure high purity and consistency, which are critical for reproducibility in research. Additionally, the compound's stability under various pH conditions and its solubility profile are frequently studied to optimize its use in formulations. Such data is vital for answering common queries like "How to improve the bioavailability of pyrazole-based compounds?" or "What are the best solvents for nitro-substituted heterocycles?"—questions often posed by chemists and formulators.
From an industrial perspective, 2-(3-Methoxy-4-nitro-1H-pyrazol-1-yl)ethylamine Hydrochloride is part of a growing market for fine chemicals and custom synthesis services. Companies specializing in contract research organizations (CROs) and pharmaceutical intermediates are actively listing this compound in their portfolios. This reflects its relevance in addressing challenges such as green chemistry and cost-effective scaling, which dominate discussions in chemical manufacturing today.
Environmental and regulatory considerations also play a role in the compound's applications. While not classified as hazardous, its handling requires adherence to standard laboratory safety protocols. This aspect resonates with the increasing focus on sustainable lab practices and waste reduction—topics frequently searched by professionals aiming to align with ESG (Environmental, Social, and Governance) principles. The compound's potential for biodegradation and low ecotoxicity further enhances its appeal in eco-conscious research environments.
In summary, 2-(3-Methoxy-4-nitro-1H-pyrazol-1-yl)ethylamine Hydrochloride (CAS No. 1417569-74-4) exemplifies the intersection of innovation and practicality in modern chemistry. Its structural features and functional groups make it a cornerstone for developing next-generation therapeutics and agrochemicals. As the scientific community continues to explore its possibilities, this compound remains a subject of interest for both academic and industrial stakeholders, driving forward advancements in molecular design and application-specific solutions.
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